Cas no 113028-05-0 (1-Benzyl-4-(3-bromopropyl)piperidine)
113028-05-0 structure
Product Name:1-Benzyl-4-(3-bromopropyl)piperidine
CAS No:113028-05-0
MF:C15H22BrN
MW:296.245883464813
CID:2174584
PubChem ID:14851757
Update Time:2025-04-21
1-Benzyl-4-(3-bromopropyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-4-(3-bromopropyl)piperidine
- DB-250304
- 113028-05-0
- SCHEMBL8883264
-
- Inchi： 1S/C15H22BrN/c16-10-4-7-14-8-11-17(12-9-14)13-15-5-2-1-3-6-15/h1-3,5-6,14H,4,7-13H2
- InChI Key： WMUQBTCPHHEEGR-UHFFFAOYSA-N
- SMILES： BrCCCC1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 295.09356Da
- Monoisotopic Mass: 295.09356Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 3.2Ų
1-Benzyl-4-(3-bromopropyl)piperidine Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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